Cas no 1807194-19-9 (3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1807194-19-9
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4902000
• Update Time: 2025-05-23

3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-5-3-13-2-4(1-6(14)15)7(5)8(10,11)12/h2-3H,1H2,(H,14,15)
• InChI Key： DXEWCASPKUOEIF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CC(=O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid

Introduction to 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807194-19-9)

3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid, identified by the CAS number 1807194-19-9, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by its bromo and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The acetic acid moiety at the 5-position further enhances its utility in synthetic chemistry and drug development.

The structural features of 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromine atom at the 3-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular frameworks. Additionally, the trifluoromethyl group at the 4-position introduces electronic and steric effects that can influence the biological activity of derived compounds.

In recent years, 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid has garnered attention in the development of novel therapeutic agents. Its derivatives have been explored for their potential in targeting various diseases, including cancer, inflammation, and infectious disorders. The pyridine core is a common motif in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in this compound enhances its binding affinity and selectivity.

One of the most compelling applications of 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The bromo and trifluoromethyl groups provide handles for further derivatization, allowing chemists to fine-tune the properties of kinase inhibitors.

Recent studies have highlighted the utility of 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid in generating novel antiviral agents. The structural features of this compound can be leveraged to develop inhibitors that target viral proteases or polymerases. For instance, derivatives of this compound have shown promise in inhibiting the replication of RNA viruses by interfering with critical enzymatic steps. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, making it an attractive feature in drug design.

The acetic acid group at the 5-position of 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid also contributes to its versatility as a synthetic intermediate. This functionality can be converted into other polar groups such as amides or esters, expanding its utility in medicinal chemistry. For example, amide derivatives have been widely used in drug development due to their favorable pharmacokinetic properties. By incorporating this compound into synthetic routes, researchers can access a diverse range of bioactive molecules.

Another area where 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid has shown promise is in the development of central nervous system (CNS) drugs. Pyridine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for treating neurological disorders. Researchers have explored derivatives of this compound for their potential as antipsychotics, antidepressants, and anxiolytics. The specific substitution pattern enhances binding affinity to neurotransmitter receptors, leading to improved therapeutic outcomes.

The synthesis of 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid itself is an intriguing aspect from a chemical perspective. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions. However, advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales. These improvements have opened up new possibilities for its application in drug discovery and industrial processes.

In conclusion, 3-Bromo-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807194-19-9) is a versatile and valuable compound with numerous applications in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this will play an increasingly important role in developing next-generation drugs.